Cas no 1342867-76-8 (6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride)

• Product Name: 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• CAS No: 1342867-76-8
• MF: C₁₀H₁₀BrClO₂S
• MW: 309.607200145721
• MDL: MFCD18850414
• CID: 4590510
• PubChem ID: 63632589
• Update Time: 2025-10-28

6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• 2-Naphthalenesulfonyl chloride, 6-bromo-1,2,3,4-tetrahydro-

• MDL： MFCD18850414
• Inchi： 1S/C10H10BrClO2S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1,3,5,10H,2,4,6H2
• InChI Key： WDEQWRMNRRDSML-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2)CCC1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride

6-Bromo-1,2,3,4-Tetrahydronaphthalene-2-Sulfonyl Chloride: A Comprehensive Overview

The compound 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride (CAS No. 1342867-76-8) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a tetrahydronaphthalene ring system substituted with a bromine atom at position 6 and a sulfonyl chloride group at position 2. This unique combination of functional groups makes it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in drug discovery and material synthesis. The presence of the sulfonyl chloride group in 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride enables it to act as an electrophilic reagent in nucleophilic substitution reactions. This property is particularly valuable in the synthesis of sulfonamides and sulfonate esters, which are critical components in modern pharmaceuticals. For instance, researchers have demonstrated that this compound can be used to prepare bioactive molecules with potential anti-inflammatory and anticancer properties.

The synthesis of 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the parent tetrahydronaphthalene derivative. Bromination at position 6 is achieved through a carefully controlled electrophilic substitution reaction using bromine or bromine-based reagents. Subsequent oxidation and sulfonation steps are then employed to introduce the sulfonyl chloride group at position 2. The optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of applications, tetrahydronaphthalene sulfonyl chlorides like this compound are increasingly being explored for their role in polymer chemistry. For example, they can serve as monomers or crosslinking agents in the synthesis of advanced polymers with tailored mechanical and thermal properties. Recent research has also shown that these compounds can be used in the preparation of stimuli-responsive materials that exhibit shape-memory behavior under specific conditions.

Another area where 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride has shown promise is in catalysis. The sulfonyl chloride group can act as a directing group for metal-catalyzed transformations, enabling selective functionalization of aromatic rings. This property has been leveraged in the development of new catalysts for organic synthesis reactions such as cross-couplings and cycloadditions.

From an environmental perspective, understanding the fate and behavior of tetrahydronaphthalene derivatives in natural systems is essential for ensuring their safe use and disposal. Recent studies have focused on assessing the biodegradation potential and toxicity profiles of these compounds under various environmental conditions. These efforts aim to provide guidelines for their responsible use in industrial and research settings.

In conclusion, 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride (CAS No. 1342867-76-8) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new uses for this compound and its derivatives, it is expected to play an even more significant role in advancing science and technology.